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Compound of Interest

Compound Name: Pentafluorophenylhydrazine

Cat. No.: B1196947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of pentafluorophenylhydrazine (PFPH), a key

reagent in chemical synthesis and analysis. It covers its chemical and physical properties,

comprehensive safety information, and detailed experimental protocols.

Chemical and Physical Properties
Pentafluorophenylhydrazine is a solid, beige powder at room temperature. Its fundamental

properties are summarized below.

Identifier Value Reference

CAS Number 828-73-9 [1][2][3]

Molecular Formula C₆H₃F₅N₂ [2][3]

Molecular Weight 198.09 g/mol

Melting Point 74-79 °C [2][4]

Boiling Point 117.6±40.0 °C at 760 mmHg [1]

Appearance Beige Powder Solid [2][4]

Solubility No information available [2]
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Chemical Structure Identifiers

SMILES String NNc1c(F)c(F)c(F)c(F)c1F

InChI
1S/C6H3F5N2/c7-1-2(8)4(10)6(13-

12)5(11)3(1)9/h13H,12H2

InChIKey BYCUWCJUPSUFBX-UHFFFAOYSA-N

Safety Data and Hazard Information
Pentafluorophenylhydrazine is classified as a hazardous substance. Appropriate handling

and storage procedures are critical to ensure laboratory safety.

Hazard Classification:

Classification Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.

Safety Precautions and Personal Protective Equipment (PPE):
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Precautionary Statement Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage and Handling

Storage Class 11 (Combustible Solids)

Storage Conditions
Keep container tightly closed in a dry and well-

ventilated place.

Recommended PPE Dust mask type N95 (US), Eyeshields, Gloves.

Experimental Protocol: Derivatization of Carbonyl
Compounds
Pentafluorophenylhydrazine is widely used as a derivatizing agent for carbonyl compounds

(aldehydes and ketones) to enhance their detection and quantification by gas chromatography
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(GC) and mass spectrometry (MS). The resulting pentafluorophenylhydrazones are more

volatile and have excellent electron-capture properties.

Objective: To prepare pentafluorophenylhydrazone derivatives of a carbonyl-containing sample

for GC-MS analysis.

Materials:

Pentafluorophenylhydrazine (PFPH)

Sample containing carbonyl compounds

Anhydrous solvent (e.g., hexane, toluene)

Anhydrous sodium sulfate

Reaction vials with screw caps

Heating block or water bath

GC-MS system

Methodology:

Reagent Preparation: Prepare a 1 mg/mL solution of PFPH in the chosen anhydrous solvent.

Sample Preparation: Dissolve a known amount of the sample in the same solvent. If the

sample is aqueous, perform a liquid-liquid extraction into a suitable organic solvent and dry

the extract with anhydrous sodium sulfate.

Derivatization Reaction:

In a reaction vial, mix 100 µL of the sample solution with 100 µL of the PFPH reagent

solution.

Seal the vial tightly.
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Heat the mixture at 60-80°C for 30-60 minutes. The optimal time and temperature may

vary depending on the specific carbonyl compounds.

Sample Cleanup (if necessary):

After cooling to room temperature, the reaction mixture can be washed with deionized

water to remove excess reagent.

The organic layer is then dried over anhydrous sodium sulfate.

Analysis:

Inject an aliquot of the final solution into the GC-MS system.

The pentafluorophenylhydrazone derivatives are then separated on the GC column and

detected by the mass spectrometer.

Workflow and Visualization
The derivatization process can be visualized as a straightforward workflow.

Preparation

Reaction AnalysisSample Solution
(with Carbonyls)

Mix Sample
and Reagent

PFPH Reagent
Solution

Heat (60-80°C)
Derivatization Cool and

Cleanup GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for the derivatization of carbonyl compounds using PFPH.

This logical diagram illustrates the sequential steps from sample and reagent preparation

through the chemical reaction to the final analysis, providing a clear visual guide for the
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experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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